beta-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
beta-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
Brand Name:
Vulcanchem
CAS No.:
5987-78-0
VCID:
VC20758658
InChI:
InChI=1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-7-5-14(6-8-15)21(26)27/h5-8,16-20H,9H2,1-4H3/t16-,17-,18+,19-,20-/m1/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C20H23NO12
Molecular Weight:
469.4 g/mol
beta-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
CAS No.: 5987-78-0
Cat. No.: VC20758658
Molecular Formula: C20H23NO12
Molecular Weight: 469.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5987-78-0 |
|---|---|
| Molecular Formula | C20H23NO12 |
| Molecular Weight | 469.4 g/mol |
| IUPAC Name | [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-7-5-14(6-8-15)21(26)27/h5-8,16-20H,9H2,1-4H3/t16-,17-,18+,19-,20-/m1/s1 |
| Standard InChI Key | BEUISCKWILNFIL-OUUBHVDSSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C)OC(=O)C)OC(=O)C |
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